Cas no 708242-45-9 (N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide)

• Product Name: N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide
• CAS No: 708242-45-9
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• MDL: MFCD05991696
• CID: 4716252
• Update Time: 2025-07-09

N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-BENZO[3,4-D]1,3-DIOXOLAN-5-YL(4-(2-FURYLCARBONYL)PIPERAZINYL)FORMAMIDE
• STK459826
• ST50836485
• N-(1,3-benzodioxol-5-yl)-4-(furan-2-carbonyl)piperazine-1-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-4-(furan-2-carbonyl)piperazine-1-carboxamide
• N-(1,3-benzodioxol-5-yl)-4-(furan-2-ylcarbonyl)piperazine-1-carboxamide
• N-(2H-benzo[3,4-d]1,3-dioxolan-5-yl)[4-(2-furylcarbonyl)piperaz
• N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide

• MDL： MFCD05991696
• Inchi： 1S/C17H17N3O5/c21-16(14-2-1-9-23-14)19-5-7-20(8-6-19)17(22)18-12-3-4-13-15(10-12)25-11-24-13/h1-4,9-10H,5-8,11H2,(H,18,22)
• InChI Key： SZMRGKLMVRNVFO-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C2C(=C1)OCO2)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 509
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide

Recent Advances in the Study of N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide (CAS: 708242-45-9)

The compound N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide (CAS: 708242-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of solid-phase synthesis and microwave-assisted reactions, which significantly reduced the reaction time and enhanced the overall efficiency. These advancements are critical for further preclinical and clinical evaluations of the compound.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity. These findings suggest its potential as a lead candidate for developing novel anti-inflammatory agents.

Another significant development is the exploration of the compound's therapeutic applications in oncology. Research published in Cancer Research (2024) revealed that N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the compound's ability to induce apoptosis via the mitochondrial pathway, providing a mechanistic basis for its anti-cancer properties. These results underscore its potential as a valuable addition to the arsenal of anti-cancer drugs.

Despite these promising findings, challenges remain in the development of N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural analogs and prodrug strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-Benzo3,4-d1,3-dioxolan-5-yl(4-(2-furylcarbonyl)piperazinyl)formamide (CAS: 708242-45-9) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for further development. As research continues to unravel its full potential, this compound may soon emerge as a key player in the treatment of inflammatory diseases and cancer. The integration of multidisciplinary approaches will be crucial in overcoming current challenges and realizing its clinical benefits.